Cas no 121640-72-0 (Pyrimidine,2-(4-heptylphenyl)-5-(nonyloxy)-)

Pyrimidine,2-(4-heptylphenyl)-5-(nonyloxy)- structure
121640-72-0 structure
Product Name:Pyrimidine,2-(4-heptylphenyl)-5-(nonyloxy)-
CAS No:121640-72-0
MF:C26H40N2O
MW:396.608607292175
CID:104877
PubChem ID:14533382
Update Time:2025-04-18

Pyrimidine,2-(4-heptylphenyl)-5-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-(4-heptylphenyl)-5-(nonyloxy)-
    • 2-(4-Heptylphenyl)-5-(nonyloxy)-pyrimidine
    • 2-(4-heptylphenyl)-5-nonoxypyrimidine
    • SCHEMBL9637710
    • DTXSID40561362
    • 2-(4-HEPTYLPHENYL)-5-(NONYLOXY)PYRIMIDINE
    • 121640-72-0
    • Inchi: 1S/C26H40N2O/c1-3-5-7-9-10-12-14-20-29-25-21-27-26(28-22-25)24-18-16-23(17-19-24)15-13-11-8-6-4-2/h16-19,21-22H,3-15,20H2,1-2H3
    • InChI Key: CURZUZONNWVXNX-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C2C=CC(=CC=2)CCCCCCC)=NC=1)CCCCCCCCC

Computed Properties

  • Exact Mass: 396.314063904g/mol
  • Monoisotopic Mass: 396.314063904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 16
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 35Ų
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